Cas no 1251709-07-5 (N-cyclopentyl-1-7-(2-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylpiperidine-3-carboxamide)

• Product Name: N-cyclopentyl-1-7-(2-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylpiperidine-3-carboxamide
• CAS No: 1251709-07-5
• MF: C₂₄H₂₈N₄O₂S
• MW: 436.569724082947
• CID: 6451732
• Update Time: 2025-07-01

N-cyclopentyl-1-7-(2-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-7-(2-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylpiperidine-3-carboxamide
• N-cyclopentyl-1-[7-(2-methylphenyl)-4-oxo-1H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide
• 3-Piperidinecarboxamide, N-cyclopentyl-1-[3,4-dihydro-7-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]-

• Inchi： 1S/C24H28N4O2S/c1-15-7-2-5-11-18(15)19-14-31-21-20(19)26-24(27-23(21)30)28-12-6-8-16(13-28)22(29)25-17-9-3-4-10-17/h2,5,7,11,14,16-17H,3-4,6,8-10,12-13H2,1H3,(H,25,29)(H,26,27,30)
• InChI Key： XAIORAUFFPACAK-UHFFFAOYSA-N
• SMILES： N1(C2NC(=O)C3SC=C(C4=CC=CC=C4C)C=3N=2)CCCC(C(NC2CCCC2)=O)C1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 15.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-cyclopentyl-1-7-(2-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylpiperidine-3-carboxamide

N-Cyclopentyl-1-7-(2-Methylphenyl)-4-Oxo-3H,4H-Thieno[3,2-D]Pyrimidin-2-YlPiperidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1251709-07-5, named N-cyclopentyl-1-7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylpiperidine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which incorporates a thienopyrimidine ring system fused with a piperidine moiety and substituted with a cyclopentyl group and a 2-methylphenyl substituent. The presence of these functional groups endows the molecule with unique chemical and biological properties, making it a promising candidate for various applications in drug discovery.

Recent studies have highlighted the potential of thienopyrimidine derivatives as scaffolds for developing bioactive molecules. The thienopyrimidine core in this compound is known to exhibit significant binding affinity towards various protein targets, including kinases and other enzymes involved in cellular signaling pathways. This makes it an attractive structure for designing inhibitors or modulators of these targets, which could potentially lead to novel therapeutic agents for diseases such as cancer, inflammation, and neurodegenerative disorders.

The cyclopentyl group attached to the piperidine ring adds further complexity to the molecule's structure. Cyclopentane derivatives are often associated with enhanced stability and improved pharmacokinetic properties due to their rigid and non-planar geometry. In this compound, the cyclopentyl group may play a critical role in modulating the molecule's solubility, permeability, and overall bioavailability. Additionally, the 2-methylphenyl substituent introduces aromaticity and hydrophobicity into the molecule, which could enhance its interactions with lipid-rich biological membranes or specific receptor sites.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that N-cyclopentyl-1-7-(2-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylpiperidine-3-carboxamide exhibits strong binding affinities towards several key targets, including cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs). Such findings underscore its potential as a lead compound for developing anti-cancer or anti-inflammatory agents.

Moreover, preliminary in vitro assays have demonstrated that this compound possesses significant cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes responsible for cell proliferation and survival signaling. These results are particularly encouraging given the growing need for novel therapeutic strategies in oncology.

In terms of synthetic methodology, the construction of this compound involves a multi-step synthesis that incorporates advanced organic chemistry techniques such as Suzuki coupling reactions and peptide bond formations. The synthesis pathway is designed to maximize yield while maintaining the integrity of the sensitive functional groups present in the molecule.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance) spectroscopy and mass spectrometry. These analyses confirm the purity and structural integrity of the synthesized material.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound through structural modifications. Researchers are exploring strategies such as altering substituents or incorporating pro-drug moieties to enhance its absorption and distribution within the body.

In conclusion, N-cyclopentyl-1-7-(2-methylphenyl)-4-Oxo-3H,4H-thieno[3,2-d]pyrimidin - 2 - yl piperidine - 3 - carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure combined with promising biological activity positions it as a valuable asset in drug discovery efforts targeting complex diseases such as cancer and inflammatory disorders.